Cas no 647839-94-9 (Propanedinitrile, [(5-nitro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-)

• Product Name: Propanedinitrile, [(5-nitro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• CAS No: 647839-94-9
• MF: C₁₂H₉F₃N₄O₂
• MW: 298.220672369003
• CID: 416840
• PubChem ID: 71378730
• Update Time: 2025-04-19

Propanedinitrile, [(5-nitro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(5-nitro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• 2-[(5-nitropyridin-3-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
• [(5-Nitropyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
• DTXSID20801334
• 647839-94-9

• Inchi： 1S/C12H9F3N4O2/c13-12(14,15)2-1-11(7-16,8-17)4-9-3-10(19(20)21)6-18-5-9/h3,5-6H,1-2,4H2
• InChI Key： JVKXRKMVSLABJI-UHFFFAOYSA-N
• SMILES： FC(CCC(C#N)(C#N)CC1C=NC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 298.06787
• Monoisotopic Mass: 298.06776003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 103.61